Cas no 1781557-79-6 (2-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one)
2-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
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- EN300-1910288
- 1781557-79-6
- 2-amino-1-(2-bromo-6-chlorophenyl)propan-1-one
- 2-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one
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- Inchi: 1S/C9H9BrClNO/c1-5(12)9(13)8-6(10)3-2-4-7(8)11/h2-5H,12H2,1H3
- InChI Key: MQPIFGLQFKLSCV-UHFFFAOYSA-N
- SMILES: BrC1C=CC=C(C=1C(C(C)N)=O)Cl
Computed Properties
- Exact Mass: 260.95560g/mol
- Monoisotopic Mass: 260.95560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 43.1Ų
2-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1910288-0.05g |
2-amino-1-(2-bromo-6-chlorophenyl)propan-1-one |
1781557-79-6 | 0.05g |
$647.0 | 2023-09-18 | ||
| Enamine | EN300-1910288-0.1g |
2-amino-1-(2-bromo-6-chlorophenyl)propan-1-one |
1781557-79-6 | 0.1g |
$678.0 | 2023-09-18 | ||
| Enamine | EN300-1910288-0.25g |
2-amino-1-(2-bromo-6-chlorophenyl)propan-1-one |
1781557-79-6 | 0.25g |
$708.0 | 2023-09-18 | ||
| Enamine | EN300-1910288-0.5g |
2-amino-1-(2-bromo-6-chlorophenyl)propan-1-one |
1781557-79-6 | 0.5g |
$739.0 | 2023-09-18 | ||
| Enamine | EN300-1910288-1.0g |
2-amino-1-(2-bromo-6-chlorophenyl)propan-1-one |
1781557-79-6 | 1g |
$1172.0 | 2023-06-02 | ||
| Enamine | EN300-1910288-2.5g |
2-amino-1-(2-bromo-6-chlorophenyl)propan-1-one |
1781557-79-6 | 2.5g |
$1509.0 | 2023-09-18 | ||
| Enamine | EN300-1910288-5.0g |
2-amino-1-(2-bromo-6-chlorophenyl)propan-1-one |
1781557-79-6 | 5g |
$3396.0 | 2023-06-02 | ||
| Enamine | EN300-1910288-10.0g |
2-amino-1-(2-bromo-6-chlorophenyl)propan-1-one |
1781557-79-6 | 10g |
$5037.0 | 2023-06-02 | ||
| Enamine | EN300-1910288-1g |
2-amino-1-(2-bromo-6-chlorophenyl)propan-1-one |
1781557-79-6 | 1g |
$770.0 | 2023-09-18 | ||
| Enamine | EN300-1910288-5g |
2-amino-1-(2-bromo-6-chlorophenyl)propan-1-one |
1781557-79-6 | 5g |
$2235.0 | 2023-09-18 |
2-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 2-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one
2-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one: A Comprehensive Overview
The compound 2-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one (CAS No. 1781557-79-6) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including an amino group, a ketone group, and halogen substituents, which contribute to its versatile reactivity and biological activity. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and development purposes.
One of the most notable features of 2-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one is its role in medicinal chemistry. The presence of the amino group and the ketone group makes it a valuable precursor for the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of novel anti-tumor agents. A study published in 2023 demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against various cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug discovery.
In addition to its medicinal applications, CAS No. 1781557-79-6 has also been investigated for its catalytic properties. The bromine and chlorine substituents on the aromatic ring enhance the molecule's ability to act as a catalyst in certain organic reactions. A recent study highlighted its effectiveness in facilitating the synthesis of complex heterocyclic compounds, which are crucial components in many pharmaceuticals and agrochemicals.
The synthesis of 2-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One innovative approach reported in 2023 utilizes microwave-assisted synthesis to achieve higher yields and faster reaction times. This method not only improves the efficiency of production but also reduces environmental impact by minimizing waste generation.
Furthermore, the structural versatility of CAS No. 1781557-79-6 has led to its exploration in materials science. Researchers have investigated its potential as a building block for constructing advanced materials, such as stimuli-responsive polymers and self-healing materials. These applications leverage the molecule's ability to undergo reversible chemical transformations under specific conditions.
From an environmental perspective, understanding the degradation pathways of 2-Amino-1-(2-bromo-6-chlorophenyl)propan-1-one is crucial for assessing its ecological impact. Recent studies have focused on identifying microorganisms capable of metabolizing this compound, with promising results indicating that certain bacterial strains can effectively break down the molecule into less harmful byproducts.
In conclusion, CAS No. 1781557-79-6, or 2-Amino-1-(2-bromo-6-chlorophenyl)propan
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